Cas no 1857012-60-2 (alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol)

Alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol is a fluorinated pyridine derivative characterized by its trifluoromethyl and methoxy functional groups, which enhance its reactivity and stability in synthetic applications. The presence of the hydroxymethyl group at the 3-position offers versatility for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability, while the methoxy substituent can influence electronic properties and binding interactions. This compound is particularly useful in the development of bioactive molecules, where its structural features enable precise modulation of physicochemical and pharmacological properties. Suitable for controlled reactions, it is handled under standard laboratory conditions.
alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol structure
1857012-60-2 structure
Product Name:alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol
CAS No:1857012-60-2
MF:C8H8F3NO2
MW:207.149832725525
CID:5774114
PubChem ID:130543229
Update Time:2025-06-08

alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 1857012-60-2
    • MFCD32661969
    • SY250398
    • EN300-1930730
    • 2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
    • alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol
    • Inchi: 1S/C8H8F3NO2/c1-14-7-5(3-2-4-12-7)6(13)8(9,10)11/h2-4,6,13H,1H3
    • InChI Key: PQHGWKJZTGUYDP-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CN=C1OC)O)(F)F

Computed Properties

  • Exact Mass: 207.05071298g/mol
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.4Ų

alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1930730-0.05g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
1857012-60-2
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$888.0 2023-09-17
Enamine
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2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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Enamine
EN300-1930730-0.25g
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$972.0 2023-09-17
Enamine
EN300-1930730-0.5g
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$1014.0 2023-09-17
Enamine
EN300-1930730-1.0g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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$1014.0 2023-06-04
Enamine
EN300-1930730-2.5g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
1857012-60-2
2.5g
$2071.0 2023-09-17
Enamine
EN300-1930730-5.0g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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$2940.0 2023-06-04
Enamine
EN300-1930730-10.0g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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$4360.0 2023-06-04
Enamine
EN300-1930730-1g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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$1057.0 2023-09-17
Enamine
EN300-1930730-5g
2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
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$3065.0 2023-09-17

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